Cas no 2229107-88-2 (1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropan-1-ol)

• Product Name: 1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropan-1-ol
• CAS No: 2229107-88-2
• MF: C₈H₉F₃N₂O
• MW: 206.165072202682
• CID: 5829789
• PubChem ID: 165706733
• Update Time: 2025-06-08

1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropan-1-ol
• 1-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]cyclopropan-1-ol
• 2229107-88-2
• EN300-1969658

• Inchi： 1S/C8H9F3N2O/c1-13-4-5(7(14)2-3-7)6(12-13)8(9,10)11/h4,14H,2-3H2,1H3
• InChI Key： KCZNOKZCCYAIEE-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN(C)N=1)C1(CC1)O)(F)F

Computed Properties

• Exact Mass: 206.06669740g/mol
• Monoisotopic Mass: 206.06669740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38Ų

Additional information on 1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropan-1-ol

Comprehensive Overview of 1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropan-1-ol (CAS No. 2229107-88-2)

The compound 1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropan-1-ol (CAS No. 2229107-88-2) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. This molecule features a cyclopropane ring fused with a pyrazole moiety, which is further substituted with a trifluoromethyl group. The presence of these functional groups makes it a versatile intermediate for synthetic chemistry and drug discovery.

One of the most intriguing aspects of 1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropan-1-ol is its potential role in the development of novel small-molecule therapeutics. Researchers are particularly interested in its ability to modulate biological targets, such as enzymes and receptors, due to its hydrogen-bonding and lipophilic properties. The trifluoromethyl group, in particular, is known to enhance metabolic stability and bioavailability, making this compound a valuable candidate for medicinal chemistry.

In the agrochemical sector, 1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropan-1-ol has shown promise as a building block for crop protection agents. Its structural motifs are often found in herbicides and insecticides, where the pyrazole ring contributes to binding affinity with target proteins. The cyclopropane ring, on the other hand, can impart rigidity to the molecule, potentially improving its efficacy and selectivity.

From a synthetic chemistry perspective, the preparation of 1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropan-1-ol involves multi-step reactions, including cyclization and functional group interconversion. Advanced techniques such as microwave-assisted synthesis and catalysis have been explored to optimize yield and purity. These methods align with the growing demand for green chemistry and sustainable manufacturing practices, which are hot topics in the scientific community.

The compound's physicochemical properties, such as its melting point, solubility, and stability, are critical for its practical applications. For instance, its logP value suggests moderate lipophilicity, which is advantageous for drug delivery systems. Additionally, its NMR and mass spectrometry data provide valuable insights for quality control and structural elucidation.

In the context of AI-driven drug discovery, 1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropan-1-ol has been featured in computational studies aiming to predict its bioactivity and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles. These studies leverage machine learning algorithms to accelerate the identification of promising drug candidates, a trend that resonates with the increasing integration of artificial intelligence in chemical research.

Another area of interest is the compound's potential role in material science. Its rigid cyclopropane and pyrazole framework could be exploited in the design of high-performance polymers or liquid crystals. Such applications are particularly relevant in industries seeking lightweight, durable materials for electronics and aerospace.

Given the rising demand for fluorinated compounds in various sectors, 1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropan-1-ol stands out as a molecule with significant commercial and scientific value. Its synthesis, characterization, and applications continue to be active areas of research, with publications and patents highlighting its versatility. For those interested in custom synthesis or bulk procurement, it is essential to collaborate with reputable suppliers to ensure quality and compliance with regulatory standards.

In summary, 1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropan-1-ol (CAS No. 2229107-88-2) represents a fascinating intersection of chemistry, biology, and technology. Its multifaceted applications and structural uniqueness make it a subject of ongoing exploration, aligning with contemporary trends such as sustainable chemistry, AI in research, and advanced material design. As scientific advancements progress, this compound is likely to play an increasingly prominent role in innovation across multiple disciplines.